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For Researchers, Scientists, and Drug Development Professionals

Introduction: Majantol (CAS No. 103694-68-4), chemically known as β,β,3-trimethyl

benzenepropanol, is a synthetic fragrance ingredient valued for its fresh, floral, lily-of-the-valley

scent.[1][2] It is a colorless to pale yellow liquid or solid with a melting point of approximately

24°C.[2] As with any chemical intended for widespread use in consumer products, a thorough

understanding of its environmental fate and potential impact is crucial. This technical guide

provides a comprehensive analysis of the available data on the biodegradability,

bioaccumulation potential, and ecotoxicity of Majantol.

Environmental Fate and Persistence
The environmental persistence of a substance is a key factor in its overall environmental risk

assessment. For Majantol, the available data indicates that it is not readily biodegradable,

suggesting a potential for persistence in the environment.

Biodegradability:

A key study on the ready biodegradability of Majantol was conducted following the OECD

301B guideline (CO2 Evolution Test).[3] This test assesses the potential for a substance to be

rapidly and ultimately biodegraded by microorganisms under aerobic conditions. The result of

this study showed only 10% biodegradation over the 28-day test period.[3] This is significantly

below the 60% threshold required to be classified as "readily biodegradable."[3]
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Table 1: Ready Biodegradability of Majantol

Test Guideline Parameter Result Classification Reference

OECD 301B

%

Biodegradation

(28 days)

10%
Not Readily

Biodegradable
[3]

This lack of ready biodegradability suggests that Majantol may persist in aquatic environments

for an extended period, allowing for potential transport and exposure to aquatic organisms.

Mobility in Soil:

Currently, there is a lack of specific experimental data on the soil sorption coefficient (Koc) for

Majantol. The Koc value is a critical parameter for predicting the mobility of a substance in soil.

A high Koc value indicates that the substance is likely to adsorb to soil particles and be less

mobile, while a low Koc suggests it may leach into groundwater. Given Majantol's Log P value

of 3.38, which indicates a moderate degree of lipophilicity, it is anticipated that it would have a

tendency to adsorb to the organic matter in soil and sediment, thus limiting its mobility.[4]

However, without experimental data, this remains a prediction.

Bioaccumulation Potential
Bioaccumulation is the process by which a substance is absorbed by an organism from water

and food at a rate greater than that at which it is lost. The potential for a substance to

bioaccumulate is often estimated using its octanol-water partition coefficient (Log P or Log

Kow).

Majantol has a Log P value of 3.38.[4] This value suggests a moderate potential for

bioaccumulation in aquatic organisms. A screening-level prediction for the Bioconcentration

Factor (BCF) resulted in a value of 50.69 L/kg.[3] This value is below the threshold of 2000 L/kg

that would classify the substance as bioaccumulative. Based on this, the Research Institute for

Fragrance Materials (RIFM) concluded that Majantol is not considered to be Persistent,

Bioaccumulative, and Toxic (PBT) or very Persistent and very Bioaccumulative (vPvB)

according to the IFRA Environmental Standards.[3]
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Table 2: Bioaccumulation Potential of Majantol

Parameter Value Method Reference

Log P 3.38 Not Specified [4]

Bioconcentration

Factor (BCF)
50.69 L/kg

Screening-level

prediction
[3]

Ecotoxicity
The ecotoxicity of Majantol has been evaluated for fish. The acute toxicity to fish was

determined in a 96-hour study with the Zebrafish (Brachydanio rerio) following the OECD 203

guideline.[3]

Aquatic Toxicity:

The results of the acute fish toxicity study showed a 96-hour LC50 (the concentration lethal to

50% of the test organisms) of 9.0 mg/L.[3] This value indicates that Majantol is harmful to fish.

Table 3: Acute Ecotoxicity of Majantol

Test
Organism

Test
Guideline

Endpoint Value
Classificati
on

Reference

Zebrafish

(Brachydanio

rerio)

OECD 203 96-hour LC50 9.0 mg/L
Harmful to

aquatic life
[3]

Currently, there is a lack of available experimental data on the acute and chronic toxicity of

Majantol to aquatic invertebrates (e.g., Daphnia magna) and algae. This data is essential for a

comprehensive environmental risk assessment and for the derivation of a robust Predicted No-

Effect Concentration (PNEC).

Predicted No-Effect Concentration (PNEC):
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Based on the available ecotoxicity data, the Research Institute for Fragrance Materials (RIFM)

has derived a PNEC for Majantol of 9.0 µg/L.[3] The PNEC is the concentration of a substance

below which adverse effects in the ecosystem are not expected to occur. A comparison of the

Predicted Environmental Concentration (PEC) with the PNEC for North America and Europe

indicated a PEC/PNEC ratio greater than 1, suggesting a potential risk to the aquatic

environment.[3]

Experimental Protocols
Detailed experimental protocols for the cited studies are not fully available in the public domain.

However, the key studies were conducted following standardized OECD guidelines.

OECD 301B: Ready Biodegradability - CO2 Evolution Test:

This method evaluates the ultimate biodegradability of a substance by measuring the amount

of carbon dioxide produced by microbial degradation.

Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used as

the microbial source.

Test Substance Concentration: The test substance is added as the sole source of carbon at

a concentration typically between 10 and 20 mg of Total Organic Carbon (TOC) per liter.

Test Conditions: The test is run in a mineral medium, in the dark, at a constant temperature

(e.g., 20-25°C) for 28 days. The CO2 evolved is trapped in a suitable absorbent (e.g., barium

hydroxide or sodium hydroxide) and quantified by titration.

Pass Criteria: A substance is considered readily biodegradable if it reaches 60% of its

theoretical maximum CO2 production within a 10-day window during the 28-day test.

OECD 203: Fish, Acute Toxicity Test:

This guideline describes a method to assess the acute toxicity of a substance to fish.

Test Organism: A sensitive freshwater fish species, such as the Zebrafish (Brachydanio

rerio), is used.
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Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

static or semi-static system for 96 hours. Water quality parameters such as temperature, pH,

and dissolved oxygen are maintained within a narrow range.

Endpoint: The primary endpoint is mortality. The LC50 is calculated as the concentration that

is lethal to 50% of the test fish.

Signaling Pathways and Experimental Workflows
Diagram 1: Conceptual Workflow for a Ready Biodegradability Test (OECD 301B)
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Caption: Conceptual workflow for the OECD 301B ready biodegradability test.
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Diagram 2: Factors Influencing the Environmental Risk Assessment of Majantol
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Caption: Key factors influencing the environmental risk assessment of Majantol.

Conclusion
The available scientific data indicates that Majantol is not readily biodegradable and therefore

has the potential to persist in the aquatic environment. While its bioaccumulation potential is
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considered low, it is classified as harmful to fish. The PEC/PNEC ratio being greater than one

suggests a potential for environmental risk that warrants further investigation. A more complete

environmental risk assessment would be facilitated by the availability of experimental data on

the soil sorption coefficient (Koc), as well as acute and chronic toxicity data for aquatic

invertebrates and algae. Further research into the potential degradation products of Majantol
would also provide a more comprehensive understanding of its long-term environmental fate.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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